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Compound of Interest

Compound Name: 3-Fluorophenol

Cat. No.: B1196323

Technical Support Center: 3-Fluorophenol

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the safe handling and storage of 3-
Fluorophenol in a laboratory setting.

Physical and Chemical Properties

The following table summarizes the key quantitative data for 3-Fluorophenol for easy
reference and comparison.
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Property Value Source
CAS Number 372-20-3 [11[2][3][4]
Molecular Formula CeHsFO [31[4]
Molecular Weight 112.10 g/mol [31[41[5]
Appearance Clear 'colo'rles.s to light yellow- (31161
brownish liquid
Melting Point 8-12 °C [61[7]
Boiling Point 178 °C [61[7]
Density 1.238 g/mL at 25 °C [6][7]
Flash Point 160 °F (71 °C) [7]
Water Solubility Insoluble [6][7]
pKa 9.29 at 25 °C [7]
Stability Stable under normal 6]

conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 3-Fluorophenol?

Al: 3-Fluorophenol is a combustible liquid and is harmful if swallowed, inhaled, or in contact
with skin. It causes skin irritation and serious eye irritation.[1] It is also harmful to aquatic life
with long-lasting effects.

Q2: What are the recommended storage conditions for 3-Fluorophenol?

A2: Store 3-Fluorophenol in a tightly closed container in a dry, cool, and well-ventilated place.
[1][3] Keep it away from heat, sparks, and open flames.[3] It should be stored locked up and
apart from foodstuff containers or incompatible materials.[1][3]

Q3: What materials are incompatible with 3-Fluorophenol?
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A3: 3-Fluorophenol is incompatible with strong oxidizing agents, acid chlorides, and acid
anhydrides.[3][8][6]

Q4: What personal protective equipment (PPE) should be worn when handling 3-
Fluorophenol?

A4: When handling 3-Fluorophenol, you should wear protective gloves, protective clothing,
and eye/face protection (safety goggles or a face shield).[1][3] All handling should be done in a
chemical fume hood to avoid inhalation.[3]

Q5: What should | do in case of accidental exposure to 3-Fluorophenol?
AS5:

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][3]
Remove contaminated clothing and wash it before reuse. Seek medical attention if skin
irritation occurs.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[3]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting.[1] Call a poison center or doctor
immediately.[3]

Q6: How should I dispose of 3-Fluorophenol waste?

A6: Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][3] Do not let the product enter drains.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

The 3-Fluorophenol has turned

a yellow or brown color.

Exposure to air or light over

time can cause discoloration.

While slight discoloration may
not affect reactivity in all cases,
it is best to use a fresh,
colorless sample for sensitive
reactions. Store the chemical
in a dark place and under an

inert atmosphere if possible.

The 3-Fluorophenol has

solidified in the container.

The melting point of 3-
Fluorophenol is near room

temperature (8-12 °C).

Gently warm the container in a
water bath to melt the solid. Do

not use a direct heat source.

An unexpected reaction or
fuming is observed when
mixing 3-Fluorophenol with

another reagent.

This could be due to an
incompatibility with the other
reagent, such as a strong

oxidizing agent.

Immediately stop the addition
of the reagent. If safe to do so,
move the reaction to a fume
hood and ensure proper
ventilation. Review the Safety
Data Sheet for

incompatibilities.

Skin or eye irritation occurs

despite wearing PPE.

This may indicate a tear in a
glove, a splash that went
around safety glasses, or

improper PPE for the task.

Immediately follow the first-aid
procedures for skin or eye
contact. Review and upgrade

your PPE if necessary.

Experimental Protocols
General Protocol for a Reaction Using 3-Fluorophenol

This protocol outlines the safe handling of 3-Fluorophenol in a typical laboratory reaction.

1. Preparation and Precautionary Measures:

Conduct a thorough risk assessment before starting the experiment.
Ensure a chemical fume hood is available and functioning correctly.
Have an eyewash station and safety shower readily accessible.[9]
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o Gather all necessary PPE, including chemical-resistant gloves, a lab coat, and chemical
safety goggles.
e Prepare all necessary glassware and reagents.

2. Handling and Dispensing 3-Fluorophenol:

o Perform all manipulations of 3-Fluorophenol inside a chemical fume hood.

« If the 3-Fluorophenol has solidified, gently warm the container in a water bath to melt it.

o Carefully measure the required amount of 3-Fluorophenol using a glass pipette or syringe.
e Clean any spills immediately with an appropriate absorbent material.

3. Reaction Setup and Execution:

o Set up the reaction apparatus within the fume hood.

o Slowly add the 3-Fluorophenol to the reaction mixture as per the specific experimental
procedure.

e Monitor the reaction for any signs of unexpected reactivity.

4. Work-up and Purification:

¢ Quench the reaction carefully according to the established protocol.
o Perform all extractions and purification steps within the fume hood.

5. Waste Disposal:

e Collect all waste containing 3-Fluorophenol in a designated, properly labeled hazardous
waste container.[10]
» Dispose of the waste according to institutional and local regulations.

Visualizations
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Caption: Workflow for the safe handling of 3-Fluorophenol.
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Caption: Decision tree for troubleshooting common issues with 3-Fluorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Handling and storage of 3-Fluorophenol in the lab].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196323#handling-and-storage-of-3-fluorophenol-in-
the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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